Cas no 919295-79-7 (ethyl 2-(6-bromo-1H-indol-3-yl)acetate)

Ethyl 2-(6-bromo-1H-indol-3-yl)acetate is a brominated indole derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features include a reactive bromo substituent at the 6-position and an ester-functionalized side chain at the 3-position, making it a versatile intermediate for further derivatization. The compound is particularly valuable in the synthesis of indole-based scaffolds, which are prevalent in bioactive molecules and drug discovery. Its stability under standard laboratory conditions and compatibility with various coupling reactions enhance its applicability in medicinal chemistry. The ester group also allows for straightforward hydrolysis or transesterification, facilitating downstream modifications. This compound is commonly employed in the development of potential therapeutic agents targeting neurological and oncological pathways.
ethyl 2-(6-bromo-1H-indol-3-yl)acetate structure
919295-79-7 structure
Product Name:ethyl 2-(6-bromo-1H-indol-3-yl)acetate
CAS No:919295-79-7
MF:C12H12BrNO2
MW:282.133182525635
MDL:MFCD12912004
CID:764435
PubChem ID:16099889
Update Time:2025-06-12

ethyl 2-(6-bromo-1H-indol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(6-bromo-1H-indol-3-yl)acetate
    • 1H-Indole-3-acetic acid, 6-bromo-, ethyl ester
    • 6-bromo-1H-Indole-3-acetic acid ethyl ester
    • Ethyl 6-bromo-1H-indole-3-acetate (ACI)
    • EN300-111328
    • Ethyl (6-bromo-1H-indol-3-yl)acetate
    • (6-Bromo-1H-indol-3-yl)-acetic acid ethyl ester
    • 919295-79-7
    • Z1416283660
    • MFCD12912004
    • Ethyl 6-Bromoindole-3-acetate
    • AC7253
    • SCHEMBL4261621
    • DBEHTVLBNORKMZ-UHFFFAOYSA-N
    • AKOS024175113
    • CS-0130572
    • DB-369027
    • SY058559
    • DTXSID50582745
    • MDL: MFCD12912004
    • Inchi: 1S/C12H12BrNO2/c1-2-16-12(15)5-8-7-14-11-6-9(13)3-4-10(8)11/h3-4,6-7,14H,2,5H2,1H3
    • InChI Key: DBEHTVLBNORKMZ-UHFFFAOYSA-N
    • SMILES: O=C(CC1C2C(=CC(=CC=2)Br)NC=1)OCC

Computed Properties

  • Exact Mass: 281.00514g/mol
  • Monoisotopic Mass: 281.00514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 42.1Ų

ethyl 2-(6-bromo-1H-indol-3-yl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E904380-10mg
Ethyl 2-(6-Bromo-1H-indol-3-yl)acetate
919295-79-7
10mg
$ 50.00 2022-06-05
TRC
E904380-50mg
Ethyl 2-(6-Bromo-1H-indol-3-yl)acetate
919295-79-7
50mg
$ 185.00 2022-06-05
TRC
E904380-100mg
Ethyl 2-(6-Bromo-1H-indol-3-yl)acetate
919295-79-7
100mg
$ 275.00 2022-06-05
Chemenu
CM334200-1g
Ethyl 2-(6-bromo-1H-indol-3-yl)acetate
919295-79-7 95%+
1g
$313 2022-08-31
Chemenu
CM334200-5g
Ethyl 2-(6-bromo-1H-indol-3-yl)acetate
919295-79-7 95%+
5g
$293 2022-08-31
eNovation Chemicals LLC
D776840-1g
Ethyl 6-Bromoindole-3-acetate
919295-79-7 95%
1g
$715 2024-07-20
Chemenu
CM334200-1g
Ethyl 2-(6-bromo-1H-indol-3-yl)acetate
919295-79-7 95%+
1g
$313 2021-08-18
Chemenu
CM334200-5g
Ethyl 2-(6-bromo-1H-indol-3-yl)acetate
919295-79-7 95%+
5g
$293 2021-08-18
Enamine
EN300-111328-0.05g
ethyl 2-(6-bromo-1H-indol-3-yl)acetate
919295-79-7 95%
0.05g
$177.0 2023-10-27
Enamine
EN300-111328-0.1g
ethyl 2-(6-bromo-1H-indol-3-yl)acetate
919295-79-7 95%
0.1g
$264.0 2023-10-27

ethyl 2-(6-bromo-1H-indol-3-yl)acetate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  15 min, < 0 °C
1.2 Reagents: Zinc chloride Solvents: Ethanol ;  0 °C → rt; 24 h, rt
1.3 Solvents: Toluene ;  24 h, rt
Reference
Discovery and Refinement of a New Structural Class of Potent Peptide Deformylase Inhibitors
Boularot, Adrien; Giglione, Carmela; Petit, Sylvain; Duroc, Yann; de Sousa, Rodolphe Alves; et al, Journal of Medicinal Chemistry, 2007, 50(1), 10-20

Production Method 2

Reaction Conditions
1.1 Catalysts: Copper(II) triflate Solvents: Dichloromethane ;  0 °C; 6 h, rt
Reference
Discovery of aryl-substituted indole and indoline derivatives as RORγt agonists
Zhu, Yan; Sun, Nannan; Yu, Mingcheng; Guo, Huimin; Xie, Qiong; et al, European Journal of Medicinal Chemistry, 2019, 182,

Production Method 3

Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Anisole
Reference
Studies toward the total synthesis of (+/-)-chartelline C and (-)-platensimycin
Hecker, Evan A., 2008, , 69(9),

Production Method 4

Reaction Conditions
1.1 Reagents: Copper(II) triflate Solvents: Dichloromethane ;  rt → 0 °C; 30 min, 0 °C; 1 h, 0 °C → rt; overnight, rt
Reference
Novel indole derivatives as inhibitors hepatitis C virus replication and their preparation and use in the treatment of hepatitis C infection
, World Intellectual Property Organization, , ,

ethyl 2-(6-bromo-1H-indol-3-yl)acetate Raw materials

ethyl 2-(6-bromo-1H-indol-3-yl)acetate Preparation Products

Additional information on ethyl 2-(6-bromo-1H-indol-3-yl)acetate

Introduction to Ethyl 2-(6-bromo-1H-indol-3-yl)acetate (CAS No. 919295-79-7)

Ethyl 2-(6-bromo-1H-indol-3-yl)acetate, a compound with the chemical formula C11H9BrNO2, is a significant molecule in the field of pharmaceutical and biochemical research. This compound is characterized by its ethyl ester group and a bromo-substituted indole core, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both functional groups enhances its utility in medicinal chemistry, particularly in the development of novel therapeutic agents.

The CAS number 919295-79-7 uniquely identifies this compound and distinguishes it from other molecules with similar structures. This numbering system ensures precise chemical identification and facilitates accurate documentation in scientific literature and patents. Ethyl 2-(6-bromo-1H-indol-3-yl)acetate has garnered attention due to its role in the synthesis of complex organic molecules, including potential pharmacophores for drug discovery.

In recent years, indole derivatives have been extensively studied for their pharmacological properties. The bromo-substituted indole moiety in Ethyl 2-(6-bromo-1H-indol-3-yl)acetate is particularly noteworthy, as bromine atoms can serve as handles for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). The ethyl ester group also provides a site for modifications, allowing chemists to tailor the molecule's properties for specific applications.

The pharmaceutical industry has shown keen interest in indole-based compounds due to their diverse biological activities. For instance, indole derivatives have been implicated in the treatment of neurological disorders, cancer, and infectious diseases. Ethyl 2-(6-bromo-1H-indol-3-yl)acetate serves as a versatile building block for synthesizing more complex molecules that target specific biological pathways. Its structural features make it an attractive candidate for further derivatization, enabling the exploration of novel drug candidates with enhanced efficacy and reduced side effects.

Recent advancements in synthetic methodologies have further highlighted the importance of Ethyl 2-(6-bromo-1H-indol-3-yl)acetate. For example, transition-metal-catalyzed reactions have enabled the efficient construction of indole-based scaffolds with high regioselectivity and yield. These techniques have opened new avenues for drug discovery, allowing researchers to rapidly prototype and optimize lead compounds. The compound's compatibility with modern synthetic strategies makes it a valuable asset in medicinal chemistry libraries.

The use of computational chemistry and high-throughput screening has also accelerated the discovery process for indole derivatives like Ethyl 2-(6-bromo-1H-indol-3-yl)acetate. These tools allow researchers to predict the biological activity of molecules before they are synthesized, significantly reducing the time and cost associated with drug development. By leveraging these technologies, scientists can more efficiently identify promising candidates for further investigation.

In addition to its pharmaceutical applications, Ethyl 2-(6-bromo-1H-indol-3-yl)acetate has potential uses in materials science and agrochemicals. The unique structural features of this compound make it a candidate for developing novel materials with specific electronic or optical properties. Furthermore, its reactivity allows for the synthesis of agrochemicals that could enhance crop protection and yield.

The synthesis of Ethyl 2-(6-bromo-1H-indol-3-yl)acetate typically involves multi-step organic reactions starting from readily available precursors. Key steps often include bromination of an indole derivative followed by esterification to introduce the ethyl group. Optimization of reaction conditions is crucial to achieve high yields and purity, which are essential for pharmaceutical applications.

Quality control and analytical techniques play a vital role in ensuring the integrity of Ethyl 2-(6-bromo-1H-indol-3-yl)acetate throughout its synthesis and purification process. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm the structure and purity of the compound. These analytical methods provide confidence that the final product meets the stringent requirements for use in research and development.

The future prospects for Ethyl 2-(6-bromo-1H-indol-3-yl)acetate are promising, given its versatility and utility in synthetic chemistry. As new methodologies emerge, researchers will continue to explore its potential applications across various fields. Collaborative efforts between academia and industry will further drive innovation, leading to the development of novel compounds that address unmet medical needs.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.